Cas no 643044-04-6 (Methyl 4,7-dichloroquinoline-2-carboxylate)

Methyl 4,7-dichloroquinoline-2-carboxylate is a chlorinated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features reactive sites at the 4- and 7-positions, enabling selective functionalization for the development of complex heterocyclic compounds. The ester group at the 2-position enhances solubility and facilitates further derivatization. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including potential antimicrobial and antimalarial agents. Its high purity and stability under standard conditions make it a reliable reagent for research applications. The dichloro substitution pattern also contributes to its versatility in cross-coupling and nucleophilic substitution reactions.
Methyl 4,7-dichloroquinoline-2-carboxylate structure
643044-04-6 structure
Product Name:Methyl 4,7-dichloroquinoline-2-carboxylate
CAS No:643044-04-6
MF:C11H7Cl2NO2
MW:256.084780931473
MDL:MFCD08458392
CID:961228
PubChem ID:29923275
Update Time:2025-05-28

Methyl 4,7-dichloroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4,7-dichloroquinoline-2-carboxylate
    • 2-Quinolinecarboxylic acid, 4,7-dichloro-, methyl ester
    • Methyl 4,7-dichloro-quinoline-2-carboxylate
    • 4,7-dichloro-2-quinolinecarboxylic acid methyl ester
    • DTXSID30652218
    • CS-0366532
    • AC-24840
    • AKOS015962443
    • A852324
    • BSWADGMXDJAZCP-UHFFFAOYSA-N
    • methyl4,7-dichloroquinoline-2-carboxylate
    • SB69268
    • SCHEMBL5638035
    • 643044-04-6
    • MDL： MFCD08458392
    • Inchi： 1S/C11H7Cl2NO2/c1-16-11(15)10-5-8(13)7-3-2-6(12)4-9(7)14-10/h2-5H,1H3
    • InChI Key： BSWADGMXDJAZCP-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(=O)OC)N=C2C=C(C=CC2=1)Cl

Computed Properties

  • Exact Mass: 254.98500
  • Monoisotopic Mass: 254.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.434
  • Boiling Point: 377.3 °C at 760 mmHg
  • Flash Point: 182 °C
  • PSA: 39.19000
  • LogP: 3.32820

Methyl 4,7-dichloroquinoline-2-carboxylate Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4,7-dichloroquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM129198-1g
methyl 4,7-dichloroquinoline-2-carboxylate
 643044-04-6 95%
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TRC
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 $ 915.00 2022-06-04
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Chemenu
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methyl 4,7-dichloroquinoline-2-carboxylate
 643044-04-6 95%
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Alichem
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 643044-04-6 95%
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eNovation Chemicals LLC
D139059-5g
METHYL4,7-DICHLORO-QUINOLINE-2-CARBOXYLATE
 643044-04-6 95%
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eNovation Chemicals LLC
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6548-1G
methyl 4,7-dichloroquinoline-2-carboxylate
 643044-04-6 95%
1g
 ￥ 2,494.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6548-5G
methyl 4,7-dichloroquinoline-2-carboxylate
 643044-04-6 95%
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 ￥ 7,484.00 2023-03-15
eNovation Chemicals LLC
D139059-5g
METHYL4,7-DICHLORO-QUINOLINE-2-CARBOXYLATE
 643044-04-6 95%
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